Cas no 1987029-32-2 (3-4-(dimethylamino)phenyl-5-methylaniline)

• Product name: 3-4-(dimethylamino)phenyl-5-methylaniline
• CAS No: 1987029-32-2
• MF: C₁₅H₁₈N₂
• MW: 226.316823482513
• MDL: MFCD33032113
• CID: 5655455
• PubChem ID: 113977015

3-4-(dimethylamino)phenyl-5-methylaniline Chemical and Physical Properties

Names and Identifiers

• 1987029-32-2
• EN300-27735534
• 3-[4-(dimethylamino)phenyl]-5-methylaniline
• N4',N4',5-trimethyl-[1,1'-biphenyl]-3,4'-diamine
• [1,1'-Biphenyl]-3,4'-diamine, N4',N4',5-trimethyl-
• 3-4-(dimethylamino)phenyl-5-methylaniline

• MDL： MFCD33032113
• Inchi： 1S/C15H18N2/c1-11-8-13(10-14(16)9-11)12-4-6-15(7-5-12)17(2)3/h4-10H,16H2,1-3H3
• InChI Key： SQQSZEAZTSJESR-UHFFFAOYSA-N
• SMILES： N(C)(C)C1C=CC(=CC=1)C1C=C(C=C(C)C=1)N

Computed Properties

• Exact Mass: 226.146998583g/mol
• Monoisotopic Mass: 226.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 29.3Ų

Experimental Properties

• Density: 1.071±0.06 g/cm3(Predicted)
• Boiling Point: 401.9±40.0 °C(Predicted)
• pka: 4.86±0.12(Predicted)

Additional information on 3-4-(dimethylamino)phenyl-5-methylaniline

Comprehensive Overview of 3-4-(Dimethylamino)phenyl-5-methylaniline (CAS No. 1987029-32-2): Properties, Applications, and Industry Insights

In the rapidly evolving field of specialty chemicals, 3-4-(dimethylamino)phenyl-5-methylaniline (CAS No. 1987029-32-2) has garnered significant attention due to its unique structural properties and versatile applications. This aromatic amine derivative, characterized by its dimethylamino and methylaniline functional groups, serves as a critical intermediate in organic synthesis, particularly in the development of advanced materials and pharmaceuticals. Researchers and industry professionals are increasingly exploring its potential in photoactive compounds, dye synthesis, and electronic materials, aligning with the growing demand for sustainable and high-performance chemicals.

The molecular structure of 3-4-(dimethylamino)phenyl-5-methylaniline features a phenyl ring substituted with both electron-donating (dimethylamino) and moderately activating (methyl) groups, which enhances its reactivity in electrophilic aromatic substitution reactions. This property makes it invaluable for designing fluorescent probes and nonlinear optical materials, addressing key trends in biomedical imaging and optoelectronics. Recent studies highlight its role in improving the efficiency of organic light-emitting diodes (OLEDs), a topic frequently searched by engineers and material scientists.

From an industrial perspective, the compound’s synthesis and purification processes are optimized for scalability, ensuring compliance with green chemistry principles. Manufacturers emphasize reducing hazardous byproducts, a concern frequently raised in environmental, social, and governance (ESG) discussions. Analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) are employed to verify the purity of CAS No. 1987029-32-2, meeting stringent regulatory standards for pharmaceutical intermediates and agrochemical formulations.

Emerging applications of 3-4-(dimethylamino)phenyl-5-methylaniline include its use in photoredox catalysis, a cutting-edge area in synthetic chemistry. This aligns with the surge in searches for "sustainable catalysis methods" and "visible-light-driven reactions." Additionally, its derivatives exhibit potential in antioxidant research, a trending topic linked to anti-aging formulations and cosmeceuticals. Such interdisciplinary relevance underscores the compound’s adaptability to market demands.

To address common queries from the scientific community, this compound’s solubility in polar solvents like ethanol and dimethyl sulfoxide (DMSO) facilitates its integration into lab-scale and industrial workflows. Safety data sheets (SDS) provide detailed guidelines on handling, emphasizing its stability under recommended storage conditions—a frequent search keyword among laboratory personnel. Furthermore, patent analyses reveal its inclusion in proprietary technologies for flexible displays and energy storage devices, reflecting its role in next-generation electronics.

In conclusion, 3-4-(dimethylamino)phenyl-5-methylaniline (CAS No. 1987029-32-2) exemplifies innovation at the intersection of chemistry and materials science. Its multifaceted applications, from organic electronics to biocompatible dyes, position it as a compound of strategic importance. As industries prioritize eco-friendly synthesis and high-value intermediates, this chemical entity continues to inspire research and development across global markets.